Cas no 921870-47-5 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• CAS No: 921870-47-5
• MF: C₂₂H₂₀N₂O₅S₂
• MW: 456.534603118896
• CID: 5940953
• PubChem ID: 41645359
• Update Time: 2025-05-21

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• Benzamide, N-[4-(7-methoxy-2-benzofuranyl)-2-thiazolyl]-4-[(1-methylethyl)sulfonyl]-
• 921870-47-5
• AKOS024631383
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide
• 4-(isopropylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• F2252-0164

• Inchi： 1S/C22H20N2O5S2/c1-13(2)31(26,27)16-9-7-14(8-10-16)21(25)24-22-23-17(12-30-22)19-11-15-5-4-6-18(28-3)20(15)29-19/h4-13H,1-3H3,(H,23,24,25)
• InChI Key： QYHYPOGDXZTIRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2=CC3C=CC=C(C=3O2)OC)=O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 456.08136409g/mol
• Monoisotopic Mass: 456.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

Professional Introduction to N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide (CAS No. 921870-47-5)

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecular entity belongs to a class of heterocyclic compounds that exhibit a unique combination of structural and functional properties, making it a promising candidate for various therapeutic applications. The compound's chemical structure, characterized by its intricate arrangement of aromatic and heterocyclic rings, contributes to its potential biological activity.

The CAS number 921870-47-5 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is essential for researchers to accurately reference and retrieve information about the N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide structure, its synthesis pathways, and its potential applications. The compound's molecular formula, C₂₁H₁₇N₃O₅S₂, underscores its complexity and the diverse functional groups it incorporates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide structure has emerged as a key scaffold in this endeavor. Its benzofuran moiety is particularly noteworthy, as it is known to interact with biological targets in a manner that can modulate cellular processes. Furthermore, the presence of a thiazole ring adds another layer of complexity, enabling interactions with enzymes and receptors that are critical in pharmacological interventions.

The propane-sulfonyl group in the compound's structure is another critical feature that contributes to its potential biological activity. Sulfonyl groups are well-documented for their ability to enhance binding affinity and selectivity when interacting with biological targets. This characteristic makes the N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-sulfonyl)benzamide an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-4-(7-methoxy-benzofuran) derivatives with greater accuracy. These computational models take into account various factors such as molecular geometry, electronic properties, and predicted interactions with biological targets. Such simulations have been instrumental in identifying potential lead compounds for further experimental validation.

The synthesis of N-thiazole benzamides remains a challenging yet fascinating area of research. The multi-step synthetic routes often involve intricate transformations that require careful optimization to achieve high yields and purity. Researchers have been exploring various catalytic systems and reaction conditions to streamline these processes. For instance, transition metal-catalyzed cross-coupling reactions have proven to be particularly effective in constructing the benzofuran and thiazole moieties of this compound.

In addition to its synthetic challenges, the biological evaluation of N-thiazole benzamides has been extensively studied. Preclinical data suggests that these compounds exhibit potential activity against a range of diseases, including cancer and inflammatory disorders. The benzofuran scaffold is known to interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in disease states. The sulfonyl group further enhances these interactions by improving binding affinity.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms can predict how different molecular structures will behave within biological systems, allowing researchers to prioritize compounds for experimental testing. This approach has significantly reduced the time and resources required to identify promising drug candidates from large libraries of compounds.

The development of novel synthetic methodologies is also critical for advancing research in this field. Techniques such as flow chemistry have enabled the efficient production of complex molecules under controlled conditions. These advancements not only improve yield but also enhance scalability for industrial applications.

The integration of machine learning into drug discovery has opened up new possibilities for identifying novel therapeutic agents. By analyzing vast datasets containing chemical structures and biological activities, machine learning models can identify patterns that human researchers might overlook. This technology has already been successfully applied to predict the activity of various benzamide derivatives.

The future prospects for N-thiazole benzamides, including the specific compound identified by CAS No 921870, are promising. Ongoing research aims to optimize their synthetic pathways while enhancing their pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.

In conclusion,N-thiazole benzamides, exemplified by N-[4-(7-methoxy-benzofuran)]thiazol]-4-propanesulfonamides (CAS No 921870), represent a significant area of interest in pharmaceutical chemistry due to their unique structural features and potential therapeutic applications, particularly in oncology and inflammation management, where they show promise as modulators of key cellular pathways, contributing significantly to advancements in medicinal chemistry.